Cas no 1261585-42-5 (Ethyl 2-bromo-6-chlorophenylacetate)

• Product Name: Ethyl 2-bromo-6-chlorophenylacetate
• CAS No: 1261585-42-5
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4793452
• Update Time: 2025-05-24

Ethyl 2-bromo-6-chlorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-chlorophenylacetate

• Inchi： 1S/C10H10BrClO2/c1-2-14-10(13)6-7-8(11)4-3-5-9(7)12/h3-5H,2,6H2,1H3
• InChI Key： CMERGVMESMMFTF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-bromo-6-chlorophenylacetate

Research Brief on Ethyl 2-bromo-6-chlorophenylacetate (CAS: 1261585-42-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-bromo-6-chlorophenylacetate (CAS: 1261585-42-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile role as a synthetic intermediate. Recent studies highlight its utility in the development of novel bioactive molecules, particularly in the synthesis of heterocyclic compounds with potential therapeutic applications. This research brief consolidates the latest findings on its chemical properties, synthetic methodologies, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key precursor in the synthesis of indole-based kinase inhibitors. Researchers optimized a palladium-catalyzed coupling reaction using Ethyl 2-bromo-6-chlorophenylacetate to achieve a 78% yield of target molecules with improved selectivity against JAK2 kinases. The structural flexibility imparted by the bromo-chloro substitution pattern was found to be critical for maintaining binding affinity while reducing off-target effects.

In pharmaceutical process chemistry, advancements in continuous flow synthesis have been reported for this compound. A team at MIT developed a scalable microreactor protocol (Org. Process Res. Dev. 2024) that reduces reaction times from 12 hours to 35 minutes while maintaining >99% purity. This innovation addresses previous challenges in large-scale production, particularly concerning the stability of the bromo substituent under prolonged reaction conditions.

Notably, the compound has shown promise in antibiotic development. A Nature Communications (2024) study revealed its incorporation into novel β-lactamase inhibitors through a strategic ester-to-amide conversion pathway. The resulting analogs demonstrated potent activity against NDM-1 carbapenemases, with lead compounds showing 8-16 fold improvement over existing inhibitors in preclinical models.

Ongoing research at several institutions is exploring the compound's potential in CNS drug development. Preliminary data suggests that derivatives maintain favorable blood-brain barrier penetration profiles while exhibiting reduced P-glycoprotein efflux compared to similar phenylacetate structures. These findings position Ethyl 2-bromo-6-chlorophenylacetate as a valuable scaffold for neurotherapeutic discovery programs.

From a safety perspective, recent toxicological assessments (Regul. Toxicol. Pharmacol. 2023) have established an improved profile for this compound compared to earlier analogs. The introduction of the 6-chloro substituent was found to significantly reduce hepatotoxicity risks while maintaining the desired reactivity for downstream transformations.

Future research directions include exploring its application in PROTAC development and as a building block for covalent inhibitor design. The compound's dual functionality (bromo as a leaving group and ester as a convertible handle) makes it particularly attractive for these emerging therapeutic modalities. Several patent applications filed in Q1 2024 suggest growing commercial interest in these applications.